Cas no 13813-23-5 (praseodymium(iii) iodide)

• Product Name: praseodymium(iii) iodide
• CAS No: 13813-23-5
• MF: I₃Pr
• MW: 521.621070861816
• MDL: MFCD00049513
• CID: 87163
• PubChem ID: 83744
• Update Time: 2025-10-28

praseodymium(iii) iodide Chemical and Physical Properties

Names and Identifiers

• praseodymium(iii) iodide
• AC1Q4P39
• CTK8G2558
• Praseodym(II)-iodid
• Praseodymium iodide
• Praseodymium iodide (PrI3)
• praseodymium triidode
• praseodymium triiodide
• praseodymium tri-iodide
• Praseodymtriiodid
• PRAZODYMIUM IODIDE
• PrI3
• Praseodymium(Ⅲ)iodide
• Praseodymium(III) triiodide
• praseodymium(iii) iodide, ultra dry
• praseodymiumiodide(pri3)
• ultradry,98.5%metalsbasis
• Q2107846
• EINECS 237-466-1
• Praseodymium( cento)iodide
• MFCD00049513
• Ultra Dry Praseodymium(III) Iodide
• 13813-23-5
• DTXSID5065641
• PRASEODYMIUM(III) IODIDE, ANHYDROUS, POW DER, 99.9+%

• MDL： MFCD00049513
• Inchi： 1S/3HI.Pr/h3*1H;/q;;;+3/p-3
• InChI Key： PVEVRIVGNKNWML-UHFFFAOYSA-K
• SMILES： [Pr](I)(I)I

Computed Properties

• Exact Mass: 521.621
• Monoisotopic Mass: 521.621
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 4
• Rotatable Bond Count: 0
• Complexity: 8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Green Crystal
• Density: 5.8 g/mL at 25 °C(lit.)
• Melting Point: 737°C
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Solubility: 溶于H2O
• Water Partition Coefficient: Soluble in water.
• LogP: 2.65710
• Solubility: Not determined
• Sensitiveness: Hygroscopic

praseodymium(iii) iodide Security Information

• Hazard Category Code： 61-42/43
• Safety Instruction： 53-36/37/39-45
• Hazardous Material Identification：
• TSCA：Yes
• Risk Phrases：R61

Additional information on praseodymium(iii) iodide

Praseodymium(III) Iodide (CAS No. 13813-23-5): Properties, Applications, and Emerging Trends

Praseodymium(III) iodide, with the CAS No. 13813-23-5, is a rare-earth halide compound that has garnered significant attention in advanced material science and industrial applications. This inorganic compound, composed of praseodymium and iodine, exhibits unique optical, magnetic, and catalytic properties, making it a subject of interest for researchers and engineers alike. In this article, we delve into its molecular structure, synthesis methods, and cutting-edge applications while addressing common queries and trends in the field.

The chemical formula of praseodymium(III) iodide is PrI₃, reflecting its trivalent state. Its crystalline structure belongs to the hexagonal system, which contributes to its high thermal stability and solubility in polar solvents. Synthesized through direct reaction of praseodymium metal with iodine vapor, this compound is often purified via sublimation to achieve high purity grades (>99.9%). Such purity levels are critical for applications in optoelectronics and phosphor materials, where even trace impurities can alter performance.

One of the most discussed topics in recent years is the role of rare-earth iodides in next-generation lighting. Praseodymium(III) iodide is a key component in LED phosphors, enabling efficient energy conversion and vibrant color emission. Researchers are also exploring its potential in quantum dot technologies, where its narrow emission bands could enhance display resolutions. These advancements align with the growing demand for energy-efficient lighting solutions, a hot topic in sustainability forums.

Another emerging application is in catalysis. Recent studies highlight its utility in organic synthesis, particularly in C-C bond formation reactions. The compound’s Lewis acidity and redox activity make it a promising candidate for green chemistry initiatives, reducing reliance on toxic catalysts. This aligns with the broader trend of eco-friendly chemical processes, a frequently searched term in academic and industrial databases.

From a commercial perspective, the global market for praseodymium compounds is expanding, driven by demand in renewable energy and high-tech industries. Investors and manufacturers often search for supply chain insights and material pricing trends, reflecting the compound’s economic significance. However, challenges like raw material scarcity and synthesis costs remain critical discussion points.

In conclusion, Praseodymium(III) iodide (CAS No. 13813-23-5) exemplifies the intersection of chemistry and technology. Its versatility in optoelectronics, catalysis, and sustainable materials positions it as a compound of future relevance. As research continues to uncover new functionalities, its role in addressing global challenges—from energy efficiency to green manufacturing—will likely grow, making it a staple in scientific and industrial discourse.